Cas no 1504-62-7 (2-Propen-1-ol, 3-(4-methylphenyl)-)

2-Propen-1-ol, 3-(4-methylphenyl)- structure
1504-62-7 structure
Product Name:2-Propen-1-ol, 3-(4-methylphenyl)-
CAS No:1504-62-7
MF:C10H12O
MW:148.201683044434
CID:1322592
PubChem ID:361172
Update Time:2025-04-20

2-Propen-1-ol, 3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-(4-methylphenyl)-
    • 122058-30-4
    • (2E)-3-(4-METHYLPHENYL)PROP-2-EN-1-OL
    • 3-(4-Methylphenyl)-2-propen-1-ol
    • 3-(p-Tolyl)prop-2-en-1-ol
    • 4-Methylcinnamyl alcohol
    • (E)-3-p-Tolyl-prop-2-en-1-ol
    • EN300-1246606
    • DRXICXADZKJOTI-NSCUHMNNSA-N
    • HS-6788
    • NSC624004
    • 3-(4-methylphenyl)prop-2-en-1-ol
    • (E)-3-(4-methylphenyl)prop-2-en-1-ol
    • MFCD00182483
    • SCHEMBL82198
    • NSC-624004
    • (E)-3-(p-tolyl)prop-2-en-1-ol
    • 1504-62-7
    • 2-Propen-1-ol, 3-(4-methylphenyl)-, (2E)-
    • Inchi: 1S/C10H12O/c1-9-4-6-10(7-5-9)3-2-8-11/h2-7,11H,8H2,1H3
    • InChI Key: DRXICXADZKJOTI-UHFFFAOYSA-N
    • SMILES: OCC=CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • PSA: 20.23
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